
1-Bromodecane-d21 safety and handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Bromodecane-d21

Cat. No.: B1284251 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1-Bromodecane-d21

This guide provides comprehensive safety and handling information for 1-Bromodecane-d21,

tailored for researchers, scientists, and professionals in drug development. Given that detailed

safety data for the deuterated form is limited, this document incorporates information from the

non-deuterated analog, 1-Bromodecane, as its chemical properties and hazards are expected

to be very similar.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 1-Bromodecane-
d21 and its non-deuterated counterpart.
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Property 1-Bromodecane-d21 1-Bromodecane

Linear Formula CD₃(CD₂)₈CD₂Br[1][2] CH₃(CH₂)₉Br[3]

Molecular Weight 242.31 g/mol [1][4] 221.18 g/mol

CAS Number 98195-39-2 112-29-8

Appearance - Clear, light yellow liquid

Boiling Point 238 °C (lit.) 238 °C (lit.)

Density 1.166 g/mL at 25 °C 1.066 g/mL at 25 °C (lit.)

Vapor Pressure - 0.04 mmHg

Flash Point Not applicable -

Water Solubility - Insoluble

Refractive Index - n20/D 1.456 (lit.)

Hazard Identification and Classification
1-Bromodecane is classified as a hazardous substance. The GHS classification below is based

on data for the non-deuterated form and should be applied to 1-Bromodecane-d21.

Hazard Class GHS Classification Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects

Acute Inhalation Toxicity - Harmful if inhaled

Specific Target Organ Toxicity - May cause respiratory irritation
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Signal Word: Warning

Toxicological Information
Toxicological data is primarily available for 1-Bromodecane. It is a neurotoxin and can cause

acute solvent syndrome.

Test Species Route Value Reference

LD50 Rat Oral > 2,000 mg/kg

LD50 Mouse Intraperitoneal 4070 mg/kg

LC50 Mouse Inhalation 4,200 mg/m³/2hr

To the best of current knowledge, the chemical, physical, and toxicological properties of 1-
Bromodecane-d21 have not been thoroughly investigated.

Safe Handling and Storage Procedures
4.1. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

Skin Protection: Handle with gloves that have been inspected prior to use. Wear protective

clothing to prevent skin contact.

Respiratory Protection: Use only in a well-ventilated area, preferably in a chemical fume

hood. If inhalation risk exists, wear a suitable respirator.

4.2. Handling

Avoid contact with skin and eyes.

Avoid inhalation of vapor or mist.

Wash hands thoroughly after handling.

Keep away from incompatible materials such as strong oxidizing agents and strong bases.
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4.3. Storage

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.

Store at room temperature away from light and moisture.

The substance is stable if stored under recommended conditions. After three years, the

compound should be re-analyzed for chemical purity before use.

First Aid Measures
General Advice: Consult a physician. Show the safety data sheet to the doctor in attendance.

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.

Accidental Release Measures
Use personal protective equipment.

Avoid breathing vapors, mist, or gas.

Ensure adequate ventilation.

Do not let the product enter drains.

Soak up with inert absorbent material and dispose of as hazardous waste. Keep in suitable,

closed containers for disposal.
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Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: Carbon oxides and hydrogen bromide gas.

The substance is combustible.

Stability and Reactivity
Reactivity: No data available for 1-Bromodecane-d21. 1-Bromodecane is stable under

normal conditions.

Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Incompatible products.

Incompatible Materials: Strong oxidizing agents, strong bases.

Hazardous Decomposition Products: Under fire conditions, forms carbon monoxide, carbon

dioxide, and hydrogen halides.

Experimental Protocols
Specific experimental safety protocols for 1-Bromodecane-d21 were not found in the searched

literature. The following is a general protocol for the safe handling of a liquid chemical with

similar hazards in a research setting.

General Protocol for Handling Liquid Chemicals with Skin/Eye Irritation and Aquatic Toxicity

Hazards

Preparation:

Review the Safety Data Sheet (SDS) for 1-Bromodecane and 1-Bromodecane-d21.

Ensure a chemical fume hood is available and functioning correctly.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1284251?utm_src=pdf-body
https://www.benchchem.com/product/b1284251?utm_src=pdf-body
https://www.benchchem.com/product/b1284251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1284251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assemble all necessary PPE: chemical-resistant gloves (e.g., nitrile), safety goggles, and

a lab coat.

Prepare a designated waste container for hazardous liquid waste.

Procedure:

Conduct all manipulations of the chemical inside the chemical fume hood.

Use a properly calibrated pipette or syringe for transferring the liquid to minimize spills.

Keep the container of 1-Bromodecane-d21 sealed when not in use.

Avoid heating the substance unless necessary and with appropriate precautions.

Spill and Waste Management:

In case of a small spill, absorb the liquid with an inert material (e.g., vermiculite, sand) and

place it in the designated hazardous waste container.

Dispose of all contaminated materials (gloves, pipette tips, etc.) in the solid hazardous

waste container.

Dispose of liquid waste in the designated hazardous liquid waste container.

Post-Procedure:

Wipe down the work area in the fume hood.

Remove and properly dispose of PPE.

Wash hands thoroughly with soap and water.

Disposal Considerations
Dispose of this material and its container as hazardous waste. Do not allow it to enter drains or

the environment. Follow all federal, state, and local regulations for hazardous waste disposal.
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Logical Workflow for Safe Handling
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Caption: Workflow for the safe handling of 1-Bromodecane-d21.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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